Cas no 60049-71-0 ( )

• Product name: &nbsp
• CAS No: 60049-71-0
• MF: C₂₁H₁₆O₂
• MW: 300.35054
• CID: 951134
• PubChem ID: 318279

  Chemical and Physical Properties

Names and Identifiers

• (7-methylbenzo[a]anthracen-5-yl) acetate
• (7-Methyl-benz[a]anthracenyl-(5))-acetat
• 5-Acetoxy-7-methyl-benz[a]anthracen
• AC1L7XRA
• acetic acid-(7-methyl-benz[a]anthracen-5-yl ester)
• Essigsaeure-(7-methyl-5-benz< a> anthryl)ester
• Essigsaeure-(7-methyl-benz[a]anthracen-5-ylester)
• NSC254140
• NSC-254140
• AKOS024340899
• 60049-71-0
• DTXSID10312404
• 7-methylbenzo[a]anthracen-5-yl acetate
• &nbsp;

• Inchi： InChI=1S/C21H16O2/c1-13-16-8-4-3-7-15(16)11-20-17-9-5-6-10-18(17)21(12-19(13)20)23-14(2)22/h3-12H,1-2H3
• InChI Key： OTVQILAVNDJSHG-UHFFFAOYSA-N
• SMILES： CC1=C2C=C(C3=CC=CC=C3C2=CC4=CC=CC=C14)OC(=O)C

Computed Properties

• Exact Mass: 300.11508
• Monoisotopic Mass: 300.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5.8

Experimental Properties

• PSA: 26.3
• LogP: 5.37990